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Compound of Interest

Compound Name: 2-Methyl-6-nitrobenzoxazole

Cat. No.: B181781

This guide provides immediate, essential safety and logistical information for handling 2-
Methyl-6-nitrobenzoxazole in a laboratory setting. It is intended for researchers, scientists,
and professionals in drug development.

Chemical Profile:

e Chemical Name: 2-Methyl-6-nitrobenzoxazole
o CAS Number: 5683-43-2

e Molecular Formula: CsHeN203[1]

o Appearance: Solid (based on similar compounds)
Hazard Identification:

Based on aggregated GHS data, 2-Methyl-6-nitrobenzoxazole is considered harmful if
swallowed.[1] Related nitro- and benzoxazole compounds may cause skin and eye irritation,
and may be harmful if inhaled.[2]

Personal Protective Equipment (PPE)

Proper PPE is critical to minimize exposure risk. The following table summarizes the
recommended equipment for handling 2-Methyl-6-nitrobenzoxazole.
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PPE Category TypelMaterial Specification

Safety glasses with side-shields or chemical
Eye Protection safety goggles conforming to EN166 (EU) or
NIOSH (US) standards.

) Chemical-resistant gloves, such as nitrile
Hand Protection _ _
rubber. Gloves must be inspected prior to use.

Skin and Body Protection Laboratory coat, long-sleeved clothing.

For nuisance exposures or when handling
outside of a ventilated enclosure, a NIOSH-
approved N95 or P1 (EN 143) dust mask should

be used.

Respiratory Protection

Operational Plan: Safe Handling Protocol

Adherence to a strict operational protocol is essential for safety.
1. Preparation:

o Risk Assessment: Before beginning any work, conduct a thorough risk assessment for the
planned experiment.

o Gather PPE: Assemble all necessary PPE as detailed in the table above.

o Prepare Work Area: Ensure work is conducted in a well-ventilated area, preferably within a
chemical fume hood.[3] An eyewash station and safety shower must be readily accessible.[3]

» Spill Kit: Have a spill kit readily available that is appropriate for solid chemical spills.
2. Handling:
¢ Weighing: Weigh the solid compound in a ventilated enclosure to minimize dust inhalation.

o Personal Hygiene: Do not eat, drink, or smoke when handling this chemical.[2][4] Wash
hands thoroughly after handling.[2]
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e Avoid Contact: Avoid all personal contact, including inhalation of dust and contact with skin
and eyes.[2]

3. Cleanup and Disposal Plan:

o Waste Disposal: Dispose of 2-Methyl-6-nitrobenzoxazole and any contaminated materials
in a designated hazardous waste container.[3] All disposal must be in accordance with local,
regional, and national regulations.[3]

» Decontamination: Clean all contaminated glassware and work surfaces thoroughly.
Contaminated clothing should be laundered separately before reuse.[2]

Experimental Workflow

The following diagram illustrates the standard workflow for safely handling 2-Methyl-6-
nitrobenzoxazole.
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Caption: Experimental workflow for handling solid hazardous chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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